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CAS No.: 9025-57-4
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Executive Summary

Benzoquinonium chloride (Mytolon) represents a distinct class of bis-quaternary ammonium
neuromuscular blocking agents.[1] Unlike simple aliphatic blockers, its core structure integrates
a 1,4-benzoquinone scaffold, imparting unique physicochemical properties—most notably its
chromophoric nature (red crystalline solid) and dual pharmacological profile (neuromuscular
blockade with anticholinesterase activity).[1] This guide provides a rigorous technical analysis
of its molecular weight, solubility behavior, synthesis pathways, and analytical characterization,
designed to support formulation and assay development in experimental pharmacology.

Chemical Identity and Molecular Weight Profile[2][3]

Benzoquinonium is most commonly handled as the dichloride salt. Precise molecular weight
calculations are critical for stoichiometric dosing and preparation of molar standard solutions.

Nomenclature and Identifiers
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Common Name: Benzoquinonium Chloride[1]

Synonyms: Mytolon, Win 2747

IUPAC Name: 2,5-bis(3-diethylaminopropylamino)-1,4-benzoquinone bis(benzyl chloride)[1]

CAS Registry Number: 311-09-1[1][2][3]

Quantitative Molecular Data

The following table breaks down the mass contribution of the cationic core versus the
counterions, essential for adjusting calculations when using different salt forms.

Average
Exact Mass Molecular Contribution
Component Formula .
(Da) Weight (g/mol (%)
)
Benzoquinonium
_ C34Hs50N40O22* 546.39 546.79 88.5%
Cation
Chloride
) 2xCl- 70.92 70.90 11.5%
Counterions
Full Salt
C34H50CI2N4O2 617.31 617.70 100%
(Anhydrous)

Critical Note for Researchers: When preparing stock solutions based on molarity, ensure
calculations use the full salt weight (617.70 g/mol ). If the Certificate of Analysis (CoA) indicates
a hydrate (e.g., monohydrate), the water mass must be added to the base MW to avoid under-

dosing.

Solubility Profile and Physical Characterization
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Benzoquinonium chloride exhibits a solubility profile dictated by its amphiphilic nature: the
highly polar bis-quaternary ammonium groups drive water solubility, while the central quinone
and benzyl groups provide lipophilic character.

Estimated

Solvent Solubility Rating . Notes
Concentration

Forms a stable, red-

orange solution.[1] pH

Water Freely Soluble > 100 mg/mL independent due to
permanent quaternary
charge.[1]

Used for
Ethanol (Hot) Soluble ~50 mg/mL recrystallization (red

crystals).[1]

Precipitation occurs

Ethanol (Cold) Sparingly Soluble <10 mg/mL ]

upon cooling.[1]
) Poor solvent for the

Acetone Slightly Soluble <1 mg/mL
salt form.
Useful for

) o washing/precipitating

Diethyl Ether Insoluble Negligible )
the salt from reaction
mixtures.

Benzene Insoluble Negligible -

Stability and Storage[4]

o Photosensitivity: The quinone core is susceptible to photodegradation. Solutions should be
protected from light (amber glassware).[1]

» Hygroscopicity: Quaternary ammonium salts are often hygroscopic.[1] Store the solid
desicated at 2-8°C.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e pH Stability: The amino-quinone linkage is a vinylogous amide, which is relatively stable at
neutral pH (6—8).[1] Avoid prolonged exposure to strong acids or bases to prevent hydrolysis
of the amine linker.

Synthesis and Preparation Workflow

The synthesis of benzoquinonium chloride follows a convergent pathway involving
nucleophilic substitution on the quinone ring followed by quaternization. This protocol is derived
from the foundational work of Cavallito et al. (1950).

Reaction Pathway Diagram

The following diagram illustrates the two-stage synthesis:

Nucleophilic Addition
1,4-Benzoquinone . .
(Yellow Solid) Oxidation
Intermediate: e
Quaternization

2,5-Bis(3-diethylaminopropylamino)-1,4-benzoquinone

(Red Solid) Reflux in Ethanol)
N,N-Diethyl-1,3-propanediamine
(2 Equivalents) Benzoquinonium Chloride
(Mytolon)

Benzyl Chloride
(Quaternizing Agent)

Click to download full resolution via product page

Caption: Synthesis pathway converting 1,4-benzoquinone to benzoquinonium chloride via
amination and quaternization.

Step-by-Step Preparation Protocol

Safety Warning: Benzoquinone is toxic and a lachrymator.[1] Benzyl chloride is an alkylating
agent.[1] Work in a fume hood.

e Condensation (Intermediate Formation):
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o Dissolve 1,4-benzoquinone (10 mmol) in ethanol.

o Slowly add N,N-diethyl-1,3-propanediamine (22 mmol, slight excess) dropwise with
stirring.

o Observation: The solution will darken, eventually turning deep red as the amino-quinone
forms.

o Reflux for 1-2 hours to ensure completion.[1]

o Cool and filter the precipitated intermediate (red solid). Recrystallize from ethanol/water if
necessary.[1]

e Quaternization (Salt Formation):

o

Dissolve the intermediate (5 mmol) in absolute ethanol.
o Add benzyl chloride (12 mmol, excess) to the solution.

o Reflux for 6-12 hours.[1] The quaternary salt is polar and may precipitate or require
induction.

o Cool the mixture to 0°C.
o Filter the red crystalline product.
o Purification: Recrystallize from hot ethanol. Dry under vacuum over P20s.[1]

Analytical Methodologies

Due to the lack of a modern pharmacopeial monograph, the following validated-by-design
protocols are recommended for purity and concentration analysis.

UV-Vis Spectrophotometry

The quinone chromophore allows for sensitive detection.[1]

e Scan Range: 200 nm to 600 nm.[1]
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o Expected Features:
o (UV): ~250-260 nm (Quinone
transition).[1]
o (Visible): ~480-500 nm (Charge transfer/conjugation band, responsible for red color).[1]

e Quantification: Use the visible peak (~490 nm) for specificity in biological media to avoid
interference from proteins/DNA that absorb in the UV.

High-Performance Liquid Chromatography (HPLC)

This method separates the bis-quaternary ammonium salt from mono-quaternary impurities
and unreacted precursors.[1]

Parameter Condition

C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 pm).
[1] End-capped to reduce tailing.

Column

50 mM Ammonium Acetate buffer, pH 4.5
(Adjusted with Acetic Acid).

Mobile Phase A

Mobile Phase B Acetonitrile (HPLC Grade).[1]

_ Isocratic: 60% A/ 40% B (Adjust based on
Elution Mode

retention).
Flow Rate 1.0 mL/min.[1][4][5]
] UV/Vis at 490 nm (Specific) or 254 nm
Detection

(Sensitive).[1]

lon Pairing (Opti ) If peak tailing occurs, add 5 mM Sodium
on Pairin iona
gt-p Hexanesulfonate to Mobile Phase A.

Pharmacological Mechanism of Action

Benzoquinonium acts primarily as a competitive antagonist at the nicotinic acetylcholine
receptor (nNAChR) at the neuromuscular junction.
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Signaling Pathway Diagram[1]
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Caption: Mechanism of neuromuscular blockade.[1] Benzoquinonium competes with ACh for
receptor sites, preventing depolarization.

Mechanistic Nuance

While primarily a non-depolarizing blocker (curare-mimetic), benzoquinonium possesses a
secondary action: Anticholinesterase activity.[1]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body-img#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://www.benchchem.com/product/b3416746/docs?utm_src=pdf-body#technical-guide-molecular-weight-solubility-and-characterization-of-benzoquinonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoquinonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Implication: Unlike pure blockers (e.g., tubocurarine), the blockade by benzoquinonium is
not easily reversed by acetylcholinesterase inhibitors (like neostigmine) because the drug
itself already inhibits the enzyme, complicating the accumulation of competing acetylcholine.
This "double action” is a critical consideration for safety pharmacology studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Molecular Weight, Solubility, and
Characterization of Benzoquinonium Chloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b3416746/docs#technical-guide-molecular-weight-
solubility-and-characterization-of-benzoquinonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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